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An In-Depth Technical Guide to the Physical Properties of 2,4-Difluorobenzonitrile

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the critical physical properties of 2,4-
Difluorobenzonitrile, a key building block in modern synthetic chemistry. Designed for

researchers, scientists, and professionals in drug development and materials science, this

document moves beyond a simple recitation of data points to offer insights into the practical

implications and experimental determination of these properties.

Introduction: The Significance of 2,4-
Difluorobenzonitrile
2,4-Difluorobenzonitrile (CAS No. 3939-09-1) is an aromatic compound distinguished by the

presence of two fluorine atoms and a nitrile group on a benzene ring. This unique combination

of functional groups imparts valuable electronic characteristics, enhancing both reactivity and

metabolic stability in derivative molecules.[1] Consequently, it has emerged as a versatile

intermediate in the synthesis of a wide array of high-value products, including pharmaceuticals,

agrochemicals, and advanced materials such as ligands for OLEDs and photoredox catalysts.

[1][2][3]

In the pharmaceutical realm, the incorporation of fluorine can significantly improve a drug

candidate's pharmacokinetic profile, including its lipophilicity and metabolic resistance.[1][4]
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2,4-Difluorobenzonitrile serves as a crucial starting material for molecules targeting

conditions like Alzheimer's disease and as novel androgen receptor antagonists.[2][3] A

thorough understanding of its fundamental physical properties, such as melting and boiling

points, is not merely academic; it is essential for ensuring purity, designing robust synthetic

routes, and enabling successful scale-up.

Core Physicochemical Properties
The physical state and thermal transition points of 2,4-Difluorobenzonitrile are foundational

data for any laboratory procedure involving this compound. At ambient temperature, it exists as

a white to off-white crystalline solid.[2][5][6] A summary of its key properties is presented below.

Property Value Source(s)

CAS Number 3939-09-1 [7]

Molecular Formula C₇H₃F₂N [7][8]

Molecular Weight 139.10 g/mol [7][9]

Appearance
White to off-white crystalline

solid/powder
[2][5][6]

Melting Point
47-49 °C (literature range

spans 43-50 °C)
[2][5][7][8]

Boiling Point 189 °C (at 760 mmHg) [7][10]

181.6 °C (at 760 mmHg) [5]

83 °C (at 23 mmHg) [11]

In-Depth Analysis of Thermal Transition Points
Melting Point: A Critical Indicator of Purity
The melting point is one of the most reliable and accessible indicators of a crystalline solid's

purity. For a pure compound, the melting transition occurs over a narrow, well-defined

temperature range, typically 0.5-1.0 °C.[12][13] The literature values for 2,4-
Difluorobenzonitrile consistently place its melting point in the range of 47-49 °C.[2][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.ossila.com/products/2-4-difluorobenzonitrile
https://www.homesunshinepharma.com/sale-44067668-2-4-difluorobenzonitrile-cas-3939-09-1.html
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.ossila.com/products/2-4-difluorobenzonitrile
https://www.hsppharma.com/apis-and-intermediates/2-4-difluorobenzonitrile-cas-3939-09-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5754551.htm
https://www.alfa-chemistry.com/product/2-4-difluorobenzonitrile-cas-3939-09-1-287510.html
https://www.alfa-chemistry.com/product/2-4-difluorobenzonitrile-cas-3939-09-1-287510.html
https://www.thermofisher.com/order/catalog/product/A14113.14
https://www.alfa-chemistry.com/product/2-4-difluorobenzonitrile-cas-3939-09-1-287510.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluorobenzonitrile
https://www.ossila.com/products/2-4-difluorobenzonitrile
https://www.hsppharma.com/apis-and-intermediates/2-4-difluorobenzonitrile-cas-3939-09-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5754551.htm
https://www.ossila.com/products/2-4-difluorobenzonitrile
https://www.hsppharma.com/apis-and-intermediates/2-4-difluorobenzonitrile-cas-3939-09-1.html
https://www.alfa-chemistry.com/product/2-4-difluorobenzonitrile-cas-3939-09-1-287510.html
https://www.thermofisher.com/order/catalog/product/A14113.14
https://www.alfa-chemistry.com/product/2-4-difluorobenzonitrile-cas-3939-09-1-287510.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5754551_EN.htm
https://www.hsppharma.com/apis-and-intermediates/2-4-difluorobenzonitrile-cas-3939-09-1.html
https://www.tcichemicals.com/US/en/p/D1826
https://learning-space.uoa.edu.iq/sites/default/files/2024-10/General%20Chemistry%20lab%207.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.ossila.com/products/2-4-difluorobenzonitrile
https://www.alfa-chemistry.com/product/2-4-difluorobenzonitrile-cas-3939-09-1-287510.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality Behind Melting Point Depression: The presence of even small amounts of soluble

impurities disrupts the uniform crystal lattice structure of the solid. This disruption weakens the

intermolecular forces holding the molecules together, meaning less thermal energy is required

to transition the substance from a solid to a liquid state. The result is twofold:

Depression: The temperature at which melting begins is lower than that of the pure

substance.

Broadening: The melting process occurs over a wider temperature range (e.g., >2 °C).[13]

[14]

Therefore, a researcher observing a melting range of, for example, 42-46 °C for a sample of

2,4-Difluorobenzonitrile can immediately infer the presence of impurities without the need for

more complex analytical techniques. This makes melting point determination an indispensable

tool for quality control and reaction monitoring.

Boiling Point: The Influence of Intermolecular Forces
and Pressure
The boiling point reflects the energy required to overcome the intermolecular attractive forces in

a liquid to allow it to enter the vapor phase. The reported boiling point of 2,4-
Difluorobenzonitrile at atmospheric pressure (760 mmHg) is approximately 189 °C.[7][10]

The Critical Role of Pressure: The boiling point of a substance is fundamentally dependent on

the external pressure.[12][13] At lower pressures, less energy is needed for the liquid's vapor

pressure to equal the external pressure, resulting in a lower boiling point. This principle is

exploited in vacuum distillation to purify compounds that might decompose at their atmospheric

boiling point. For 2,4-Difluorobenzonitrile, the boiling point is significantly reduced to 83 °C at

a pressure of 23 mmHg.[11] This demonstrates why it is imperative to report the pressure at

which a boiling point is measured; a value without this context is incomplete.

Experimental Protocols for Property Determination
The following protocols describe standard, reliable methods for determining the melting and

boiling points of a compound like 2,4-Difluorobenzonitrile in a research setting.
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Protocol: Melting Point Determination (Capillary Method)
This method provides a precise measurement of the melting range.

Methodology:

Sample Preparation: Place a small amount of dry, crystalline 2,4-Difluorobenzonitrile onto

a clean, dry surface (e.g., a watch glass). Crush the solid into a fine powder.

Capillary Loading: Gently tap the open end of a capillary tube into the powder until a small

amount (1-2 mm in height) of the sample enters the tube.[12][14] Invert the tube and tap the

sealed end firmly on a hard surface to pack the powder tightly at the bottom.

Apparatus Setup: Secure the capillary tube to a thermometer with the sample aligned next to

the thermometer bulb.[12][14] Insert this assembly into a heating apparatus, such as a Thiele

tube or a commercial Mel-Temp device, ensuring the heating medium (e.g., mineral oil) is

below the level of the open end of the capillary.[12][15]

Initial Determination (Rapid): Heat the apparatus rapidly to get an approximate melting

temperature. Allow the apparatus to cool.

Accurate Determination (Slow): Using a fresh sample, heat the apparatus again. As the

temperature approaches the approximate melting point, reduce the heating rate to 1-2 °C per

minute.

Data Recording: Record two temperatures:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the last crystal of the solid melts completely. The melting

range is reported as T₁ - T₂.

Workflow for Purity Assessment via Melting Point
The following diagram illustrates the logical workflow for using melting point determination to

validate the purity of a 2,4-Difluorobenzonitrile sample.
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Purity Verification Workflow

Decision

Obtain 2,4-Difluorobenzonitrile Sample

Prepare Sample in Capillary Tube

Determine Melting Point Range (T1-T2)

Compare with Literature Value
(e.g., 47-49 °C)

Result: High Purity
(Sharp range, e.g., <1.5 °C, within lit. value)

  Yes

Result: Impure
(Broad range, e.g., >2 °C, and/or depressed)

  No

Proceed with Synthesis / Application

Action: Purify Sample
(e.g., Recrystallization, Distillation)

Re-test Melting Point

Click to download full resolution via product page

Caption: Workflow for assessing the purity of a 2,4-Difluorobenzonitrile sample.

Conclusion
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The physical properties of 2,4-Difluorobenzonitrile, particularly its melting and boiling points,

are more than mere data; they are fundamental parameters that inform its handling,

purification, and application in complex synthetic procedures. A melting point of 47-49 °C

confirms its solid state at room temperature and serves as a direct and reliable measure of its

purity. The boiling point, critically dependent on pressure, dictates the conditions required for

purification via distillation and for conducting reactions in the liquid phase. For the researchers,

scientists, and drug development professionals who rely on this versatile building block, a

mastery of these properties and their experimental determination is essential for achieving

reproducible and successful outcomes.

References
Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,4-difluorobenzonitrile.
Alfa Chemistry. (n.d.). CAS 3939-09-1 2,4-Difluorobenzonitrile.
ChemicalBook. (n.d.). 2,4-Difluorobenzonitrile CAS#: 3939-09-1.
Ossila. (n.d.). 2,4-Difluorobenzonitrile | CAS 3939-09-1.
Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 2,4-Difluorobenzonitrile | 3939-09-1.
Sigma-Aldrich. (n.d.). 2,4-Difluorobenzonitrile 97 3939-09-1.
Ossila. (2023). 2,4-Difluorobenzonitrile - SAFETY DATA SHEET.
Thermo Fisher Scientific. (n.d.). 2,4-Difluorobenzonitrile, 98%.
University of Calgary. (n.d.). Melting point determination.
Oxford University Press. (n.d.). Determination of Melting points and Boiling points.
TCI AMERICA. (n.d.). 2,4-Difluorobenzonitrile 3939-09-1.
Home Sunshine Pharma. (n.d.). 2,4-Difluorobenzonitrile CAS 3939-09-1.
ChemicalBook. (n.d.). 2,4-Difluorobenzonitrile Chemical Properties,Uses,Production.
Sigma-Aldrich. (n.d.). 2,4-Difluorobenzonitrile 97 3939-09-1 Safety Information.
PubChem. (n.d.). 2,4-Difluorobenzonitrile.
Chemsrc. (n.d.). 2,4-Difluorobenzonitrile | CAS#:3939-09-1.
SlidePlayer. (n.d.). Determination of melting and boiling points.
StuDocu. (2021). experiment (1) determination of melting points.
Studylib. (n.d.). Experiment-1 Aim - To determine the melting point of given solid substance.
Sparrow Chemical. (n.d.). Fluorobenzonitrile Series.
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring 3,4-Difluorobenzonitrile:
Properties, Applications, and Manufacturing.
LookChem. (n.d.). 2,4-Difluorobenzonitrile CAS 3939-09-1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/product/b034149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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